![molecular formula C17H26N2O B7473521 2,4-dimethyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide](/img/structure/B7473521.png)
2,4-dimethyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-dimethyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide, also known as A-836,339, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
2,4-dimethyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide acts as a selective κ-opioid receptor agonist, which means that it binds to and activates this receptor. The κ-opioid receptor is involved in the regulation of pain, stress, and addiction. Activation of this receptor by this compound results in the modulation of neurotransmitter release, which can lead to analgesic and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to produce analgesic effects in animal models of pain. It has also been demonstrated to reduce the rewarding effects of drugs of abuse, such as cocaine and opioids. In addition, this compound has been found to have anxiolytic effects in animal models of anxiety.
Advantages and Limitations for Lab Experiments
One advantage of using 2,4-dimethyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide in lab experiments is its selectivity for the κ-opioid receptor, which allows for more precise targeting of this receptor. However, one limitation is that the effects of this compound may vary depending on the species and strain of animal used, as well as the specific experimental conditions.
Future Directions
There are several future directions for research on 2,4-dimethyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide. One area of interest is the development of more selective and potent κ-opioid receptor agonists for use in pain and addiction treatment. Another direction is the investigation of the potential use of this compound in the treatment of psychiatric disorders such as depression and anxiety. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential limitations in lab experiments.
In conclusion, this compound is a chemical compound with potential therapeutic applications in the treatment of pain, addiction, and psychiatric disorders. Its selectivity for the κ-opioid receptor makes it a promising candidate for further research, and future studies may lead to the development of more effective treatments for these conditions.
Synthesis Methods
The synthesis of 2,4-dimethyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide involves several steps, including the reaction of 2,4-dimethylbenzoyl chloride with 1-propan-2-ylpiperidine, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification by column chromatography.
Scientific Research Applications
2,4-dimethyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide has been studied for its potential therapeutic applications, particularly in the treatment of pain and addiction. It has been shown to selectively activate the κ-opioid receptor, which plays a key role in regulating pain and addiction. This compound has also been investigated for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.
properties
IUPAC Name |
2,4-dimethyl-N-(1-propan-2-ylpiperidin-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O/c1-12(2)19-9-7-15(8-10-19)18-17(20)16-6-5-13(3)11-14(16)4/h5-6,11-12,15H,7-10H2,1-4H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZPFCXCJYDHNIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)NC2CCN(CC2)C(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.